Cas no 2229529-70-6 (2,2-difluoro-1-(1H-indazol-7-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(1H-indazol-7-yl)ethan-1-one
• CAS No: 2229529-70-6
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 6412521
• PubChem ID: 165679555
• Update Time: 2025-05-25

2,2-difluoro-1-(1H-indazol-7-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-indazol-7-yl)ethan-1-one
• EN300-1966471
• 2229529-70-6
• 2,2-Difluoro-1-(1H-indazol-7-yl)ethanone

• Inchi： 1S/C9H6F2N2O/c10-9(11)8(14)6-3-1-2-5-4-12-13-7(5)6/h1-4,9H,(H,12,13)
• InChI Key： MBIHJECIJVPNBC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C2C=NNC=12)=O)F

Computed Properties

• Exact Mass: 196.04481914g/mol
• Monoisotopic Mass: 196.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 2,2-difluoro-1-(1H-indazol-7-yl)ethan-1-one

Compound CAS No. 2229529-70-6: 2,2-Difluoro-1-(1H-indazol-7-yl)ethan-1-one

Compound CAS No. 2229529-70-6, also known as 2,2-difluoro-1-(1H-indazol-7-yl)ethan-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their unique structural properties and potential applications in drug design. The molecule features a difluorinated ketone group attached to an indazole ring, making it a valuable compound for exploring biological activities and chemical reactivity.

The synthesis of compound CAS No. 2229529-70-6 involves a multi-step process that typically begins with the preparation of the indazole core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research purposes. The incorporation of the difluoromethyl ketone group into the indazole framework is a critical step that imparts unique electronic properties to the molecule, enhancing its potential for bioactivity.

One of the most intriguing aspects of compound CAS No. 2229529-70-6 is its ability to engage in various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its propensity for participating in nucleophilic additions, cycloadditions, and other pericyclic reactions. These studies have not only deepened our understanding of the compound's chemical behavior but also opened new avenues for its application in organic synthesis.

From a pharmacological perspective, compound CAS No. 2229529-70-6 has shown promise as a lead compound for drug discovery. Its indazole moiety is known to exhibit modulatory effects on various biological targets, including kinases and ion channels. Recent studies have demonstrated that this compound can act as an inhibitor of certain enzymes involved in disease pathways, making it a potential candidate for therapeutic development.

The physical properties of compound CAS No. 2229529-70-6 are equally noteworthy. Its difluorinated structure contributes to its stability under harsh conditions, while its ketone group enhances solubility in polar solvents. These characteristics make it suitable for use in both laboratory settings and industrial applications.

In conclusion, compound CAS No. 2338844388 (CAS No. 3384438) represents a fascinating example of how structural modifications can influence the properties and applications of organic compounds. With ongoing research uncovering new insights into its chemistry and biology, this compound continues to be a subject of interest for scientists across various disciplines.